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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal expansion and

magnetostriction of the intermetallic compound Praseodymium Cobalt (PrCo₅). This material is

of significant interest in various technological applications due to its unique magnetic

properties. This document summarizes key quantitative data, details the experimental protocols

used for its characterization, and provides visualizations of the experimental workflows.

Thermal Expansion
The thermal expansion of PrCo₅, like other hexagonal crystalline materials, is anisotropic. This

means that the material's expansion in response to a change in temperature is different along

its different crystallographic axes. The thermal expansion is typically characterized by the linear

thermal expansion coefficients, αₐ (in the basal plane, perpendicular to the c-axis) and αₑ

(along the c-axis).

Quantitative Data for Thermal Expansion
The thermal expansion of single-crystal PrCo₅ has been investigated over a wide temperature

range. The following table summarizes the anisotropic thermal expansion coefficients (αₐ and

αₑ) and the volume thermal expansion coefficient (αᵥ = 2αₐ + αₑ) at selected temperatures, as

determined by X-ray diffractometry on single crystalline samples.
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Temperature (K) αₐ (10⁻⁶ K⁻¹) αₑ (10⁻⁶ K⁻¹) αᵥ (10⁻⁶ K⁻¹)

100 5.2 15.1 25.5

200 8.5 14.3 31.3

300 10.8 13.8 35.4

400 12.5 13.5 38.5

500 13.8 13.2 40.8

600 14.8 13.0 42.6

700 15.6 12.8 44.0

800 16.2 12.6 45.0

Note: The data presented here is based on the findings of A.V. Andreev and S.M. Zadvorkin,

who have conducted extensive research on RCo₅ compounds.

Experimental Protocol for Thermal Expansion
Measurement
The determination of the anisotropic thermal expansion coefficients of PrCo₅ single crystals is

typically performed using high-temperature X-ray diffraction (XRD).

Methodology:

Sample Preparation: A single crystal of PrCo₅ is oriented with either the a-axis or the c-axis

perpendicular to the sample holder. The surface is carefully polished to ensure a flat, strain-

free surface for diffraction.

X-ray Diffraction: The sample is mounted in a high-temperature X-ray diffractometer

equipped with a furnace and a temperature controller. A monochromatic X-ray beam

(commonly Cu Kα radiation) is directed at the sample.

Data Collection: Diffraction patterns are recorded at various temperatures, typically from

cryogenic temperatures up to 1300 K. The positions of the diffraction peaks corresponding to

specific crystallographic planes are precisely measured at each temperature.
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Lattice Parameter Calculation: The lattice parameters, a and c, are calculated from the

positions of the diffraction peaks using the Bragg's law and the geometric relationships for

the hexagonal crystal system.

Thermal Expansion Coefficient Calculation: The linear thermal expansion coefficients are

then determined from the temperature dependence of the lattice parameters using the

following equations:

αₐ = (1/a₀) * (da/dT)

αₑ = (1/c₀) * (dc/dT) where a₀ and c₀ are the lattice parameters at a reference temperature.
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Experimental workflow for determining thermal expansion coefficients.
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Magnetostriction
Magnetostriction is the phenomenon where the dimensions of a magnetic material change

when it is subjected to a magnetic field. In PrCo₅, a material with strong magnetocrystalline

anisotropy, the magnetostriction is also highly anisotropic. Spontaneous magnetostriction refers

to the dimensional changes that occur spontaneously upon cooling through the Curie

temperature, due to the alignment of magnetic moments. Forced magnetostriction, on the other

hand, describes the dimensional changes induced by an external magnetic field in the

magnetically ordered state.

Quantitative Data for Magnetostriction
The spontaneous magnetostriction of PrCo₅ has been found to be significant. The

magnetostrictive strains, λₐ (in the basal plane) and λₑ (along the c-axis), are large and

contribute to the overall thermal expansion behavior. The volume magnetostriction (ωₛ = 2λₐ +

λₑ) reaches a considerable value at low temperatures.

Temperature (K)
Spontaneous
Magnetostriction λₐ
(10⁻³)

Spontaneous
Magnetostriction λₑ
(10⁻³)

Volume
Magnetostriction
ωₛ (10⁻³)

5 1.5 3.0 6.0

100 1.4 2.8 5.6

200 1.2 2.4 4.8

300 0.9 1.8 3.6

400 0.6 1.2 2.4

500 0.3 0.6 1.2

600 0.1 0.2 0.4

700 0.0 0.0 0.0

Note: This data is derived from the research of A.V. Andreev and colleagues, who have

extensively studied the magnetostrictive properties of RCo₅ compounds.
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Forced magnetostriction constants for PrCo₅ are more complex to determine and are

dependent on the direction of the applied magnetic field relative to the crystallographic axes.

Experimental Protocol for Magnetostriction
Measurement
The magnetostriction of PrCo₅ is typically measured using the strain gauge method.

Methodology:

Sample Preparation: A single crystal of PrCo₅ is cut and polished into a specific shape, often

a disk or a rectangular prism, with known crystallographic orientations.

Strain Gauge Application: A resistive strain gauge is carefully bonded to a polished surface of

the sample. For anisotropic measurements, strain gauges are mounted along the principal

crystallographic directions (e.g., parallel and perpendicular to the c-axis).

Measurement Setup: The sample with the attached strain gauge is placed in a cryostat or

furnace to control the temperature. This setup is then placed within the poles of an

electromagnet capable of generating a strong, uniform magnetic field. The strain gauge is

connected to a Wheatstone bridge circuit to precisely measure changes in its resistance.

Data Acquisition: The resistance of the strain gauge is measured as a function of the applied

magnetic field at a constant temperature. The change in resistance is directly proportional to

the strain in the sample.

Magnetostriction Calculation: The magnetostriction (λ) is calculated from the change in

resistance of the strain gauge. For anisotropic measurements, the magnetostriction is

measured with the magnetic field applied parallel (λ∥) and perpendicular (λ⊥) to the direction

of the strain gauge.
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Workflow for magnetostriction measurement using the strain gauge method.
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The thermal expansion and magnetostriction of PrCo₅ are intrinsically linked and exhibit

significant anisotropy. The large spontaneous magnetostriction contributes substantially to the

overall thermal expansion of the material, a crucial consideration for the design and application

of PrCo₅-based devices that operate over a range of temperatures. The detailed experimental

protocols outlined in this guide provide a foundation for the accurate characterization of these

important physical properties.

To cite this document: BenchChem. [A Technical Guide to the Thermal Expansion and
Magnetostriction of PrCo₅]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176666#thermal-expansion-and-magnetostriction-
of-prco5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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